Cas no 71638-91-0 (Propanediamide, N,N'-bis(2-thiazolyl)-)

Propanediamide, N,N'-bis(2-thiazolyl)- structure
71638-91-0 structure
Product Name:Propanediamide, N,N'-bis(2-thiazolyl)-
CAS No:71638-91-0
MF:C9H8N4O2S2
MW:268.315418243408
CID:545249
PubChem ID:685645
Update Time:2025-04-19

Propanediamide, N,N'-bis(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide, N,N'-bis(2-thiazolyl)-
    • N,N'-bis(1,3-thiazol-2-yl)propanediamide
    • SR-01000524150
    • N,N'-Bis-thiazol-2-yl-malonamide
    • AKOS001748687
    • SR-01000524150-1
    • 71638-91-0
    • AM807763
    • Oprea1_178728
    • EU-0018625
    • DTXSID40350672
    • Inchi: 1S/C9H8N4O2S2/c14-6(12-8-10-1-3-16-8)5-7(15)13-9-11-2-4-17-9/h1-4H,5H2,(H,10,12,14)(H,11,13,15)
    • InChI Key: AZFZJJXSLKEWEW-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(CC(NC1=NC=CS1)=O)=O

Computed Properties

  • Exact Mass: 268.00904
  • Monoisotopic Mass: 268.00886786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 83.98
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